molecular formula C10H10BrF2NO B15386504 1-(2-Amino-6-(difluoromethyl)phenyl)-3-bromopropan-2-one

1-(2-Amino-6-(difluoromethyl)phenyl)-3-bromopropan-2-one

Cat. No.: B15386504
M. Wt: 278.09 g/mol
InChI Key: NDRLAWMFQVNEEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-Amino-6-(difluoromethyl)phenyl)-3-bromopropan-2-one (CAS 1804206-32-3) is a brominated ketone derivative featuring a 2-amino-6-(difluoromethyl)phenyl substituent. Its molecular formula is C₁₀H₁₀BrF₂NO, with a molar mass of 290.10 g/mol (estimated from structural analogs). The compound’s structure includes a propan-2-one backbone with a bromine atom at the third carbon and a difluoromethyl-substituted aromatic ring.

Properties

Molecular Formula

C10H10BrF2NO

Molecular Weight

278.09 g/mol

IUPAC Name

1-[2-amino-6-(difluoromethyl)phenyl]-3-bromopropan-2-one

InChI

InChI=1S/C10H10BrF2NO/c11-5-6(15)4-8-7(10(12)13)2-1-3-9(8)14/h1-3,10H,4-5,14H2

InChI Key

NDRLAWMFQVNEEY-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)N)CC(=O)CBr)C(F)F

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Physicochemical Properties of Selected Analogs

Compound Name CAS Molecular Formula Molar Mass (g/mol) Density (g/cm³) Boiling Point (°C) pKa
1-(2-Amino-6-(difluoromethyl)phenyl)-3-bromopropan-2-one 1804206-32-3 C₁₀H₁₀BrF₂NO 290.10* 1.40 (Predicted) 375±45 (Predicted) -0.6 (Predicted)
1-(2-Amino-6-(difluoromethyl)phenyl)-3-chloropropan-1-one 1806546-41-7 C₁₀H₁₀ClF₂NO 233.64 1.304±0.06 363.0±42.0 -0.47±0.14

*Predicted values based on halogen substitution trends.

Key Observations :

  • Halogen Effects : The bromine analog has a higher molar mass and predicted boiling point compared to the chlorine derivative due to bromine’s larger atomic mass and polarizability. The bromo compound’s lower pKa (predicted) suggests enhanced acidity, likely due to stronger electron-withdrawing effects from the larger halogen .
  • Positional Isomerism : Propan-2-one derivatives (e.g., the target compound) exhibit distinct reactivity compared to propan-1-one isomers (e.g., CAS 1804222-19-2). The ketone’s position influences steric accessibility and electronic effects, impacting downstream reactions like condensations or cyclizations .

Substituent Effects: Difluoromethyl vs. Other Groups

The difluoromethyl group on the phenyl ring distinguishes this compound from analogs with alternative substituents (e.g., methylthio or trifluoromethyl):

  • Electron-Withdrawing Nature : The -CF₂H group increases electronegativity, enhancing stability against oxidative metabolism compared to -CH₃ or -SCH₃ groups. This property is critical in drug design for improving pharmacokinetics .

Research Findings and Implications

  • Reactivity Trends : Bromine substitution enhances electrophilicity at the ketone’s β-carbon, facilitating nucleophilic attacks in synthetic pathways. This contrasts with chlorine analogs, which may require harsher conditions for similar transformations .
  • Stability and Solubility: The difluoromethyl group improves metabolic stability compared to non-fluorinated analogs but may reduce aqueous solubility due to increased hydrophobicity. Balancing these properties is crucial for optimizing bioavailability in drug candidates .
  • Future Directions: Comparative studies on antimicrobial or enzymatic inhibition activities (as seen in chalcone derivatives ) could reveal novel applications for this compound class.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.